Cas no 238407-03-9 (3-Bromo-1,1,1-trifluoro-hexan-2-one)

• Product Name: 3-Bromo-1,1,1-trifluoro-hexan-2-one
• CAS No: 238407-03-9
• MF: C₆H₈BrF₃O
• MW: 233.0261
• MDL: MFCD08275464
• CID: 4642459
• Update Time: 2025-07-22

3-Bromo-1,1,1-trifluoro-hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-1,1,1-TRIFLUORO-HEXAN-2-ONE
• 2-Hexanone, 3-bromo-1,1,1-trifluoro-
• 3-Bromo-1,1,1-trifluoro-hexan-2-one

• MDL： MFCD08275464
• Inchi： InChI=1S/C6H8BrF3O/c1-2-3-4(7)5(11)6(8,9)10/h4H,2-3H2,1H3
• InChI Key： XTTILTJDSVPWAX-UHFFFAOYSA-N
• SMILES： CCCC(C(=O)C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Bromo-1,1,1-trifluoro-hexan-2-one

Professional Introduction to 3-Bromo-1,1,1-trifluoro-hexan-2-one (CAS No: 238407-03-9)

3-Bromo-1,1,1-trifluoro-hexan-2-one, identified by the chemical abstracts service number 238407-03-9, is a fluorinated ketone derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound features a unique structural motif combining a bromo substituent with a trifluoromethyl group, making it a versatile intermediate for the development of novel chemical entities. The presence of both bromine and fluorine atoms provides distinct reactivity patterns that are exploited in various synthetic pathways, particularly in cross-coupling reactions and medicinal chemistry applications.

The structure of 3-Bromo-1,1,1-trifluoro-hexan-2-one is characterized by a six-carbon backbone with a ketone functional group at the second carbon position. The substitution pattern includes a bromo atom at the third carbon and three fluorine atoms at the first carbon, resulting in a highly electron-withdrawing and lipophilic nature. This combination of substituents enhances its utility as a building block in the synthesis of more complex molecules. The fluorine atoms contribute to metabolic stability and lipophilicity, which are critical factors in drug design for improving pharmacokinetic properties.

In recent years, 3-Bromo-1,1,1-trifluoro-hexan-2-one has been employed in the development of bioactive compounds due to its ability to undergo selective transformations. For instance, its bromine moiety allows for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. These reactions are pivotal in constructing heterocyclic scaffolds and appending functional groups that are essential for biological activity. The trifluoromethyl group further enhances reactivity by influencing electronic properties and steric hindrance.

One notable application of 3-Bromo-1,1,1-trifluoro-hexan-2-one is in the synthesis of fluorinated drug candidates. Fluorinated compounds often exhibit improved pharmacological profiles, including enhanced binding affinity to biological targets and prolonged half-lives. Researchers have leveraged this compound to develop molecules with potential therapeutic applications in oncology and anti-inflammatory diseases. The CAS No 238407-03-9 ensures precise identification and traceability of this intermediate in research settings.

Advances in synthetic methodologies have expanded the utility of 3-Bromo-1,1,1-trifluoro-hexan-2-one beyond traditional organic transformations. For example, recent studies have demonstrated its use in asymmetric synthesis through chiral auxiliary-assisted reactions or transition metal catalysis. These approaches enable the construction of enantiomerically pure compounds, which are crucial for drugs where stereochemistry dictates efficacy and safety. The compound's compatibility with modern catalytic systems underscores its importance in cutting-edge synthetic chemistry.

The pharmaceutical industry has shown particular interest in fluorinated ketones due to their role as key intermediates in drug development. 3-Bromo-1,1,1-trifluoro-hexan-2-one serves as a precursor for synthesizing molecules that modulate enzyme activity or interact with cellular receptors. Its structural features allow for fine-tuning of physicochemical properties such as solubility and permeability across biological membranes. Such attributes are critical for optimizing drug delivery systems.

In academic research, this compound has been utilized to explore novel reaction pathways and develop innovative synthetic strategies. For example, its participation in organometallic-mediated reactions has provided insights into mechanisms that were previously poorly understood. Such discoveries contribute to the broader understanding of organic transformations and may inspire new methodologies for constructing complex molecular architectures.

The demand for high-purity CAS No 238407-03-9 derivatives continues to grow as pharmaceutical companies seek efficient routes to novel therapeutics. Manufacturers specializing in fine chemicals have refined production processes to meet stringent quality standards required for research and industrial applications. This ensures that researchers can rely on consistent batch-to-batch performance when incorporating this intermediate into their synthetic sequences.

The versatility of 3-Bromo-1,1,1-trifluoro-hexan-2-one extends to materials science applications as well. Fluorinated compounds are increasingly used in coatings and polymers due to their resistance to environmental degradation and chemical attack. By serving as a monomer or cross-linking agent derived from this ketone derivative, scientists can develop advanced materials with tailored properties for industrial use.

Ongoing research into fluorinated heterocycles, which often incorporate derivatives like 3-Bromo-1,1,1-trifluoro-hexan-2-one, continues to uncover new therapeutic possibilities. Studies highlight its potential role in designing antiviral agents by leveraging its ability to form stable complexes with biological targets. The integration of computational modeling with experimental synthesis has further accelerated the discovery pipeline for such compounds.

As synthetic chemists refine their techniques for handling complex molecular frameworks,CAS No 238407-03-9 remains an indispensable tool for constructing advanced chemical libraries. Its combination of reactivity patterns makes it suitable for diverse applications across multiple disciplines within chemistry and related fields such as biochemistry and pharmacology.